Cas no 2225171-53-7 (4-Fluoro-2-methylpyridine-5-boronic acid)

• Product Name: 4-Fluoro-2-methylpyridine-5-boronic acid
• CAS No: 2225171-53-7
• MF: C₆H₇BFNO₂
• MW: 154.93
• CID: 5142093
• PubChem ID: 72213933
• Update Time: 2025-10-23

4-Fluoro-2-methylpyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylpyridine-5-boronic acid
• AB74751
• (4-FLUORO-6-METHYLPYRIDIN-3-YL)BORONIC ACID
• 2225171-53-7

• Inchi： 1S/C6H7BFNO2/c1-4-2-6(8)5(3-9-4)7(10)11/h2-3,10-11H,1H3
• InChI Key： ACLRNZXCTLJSIJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(B(O)O)C(F)=C1

Computed Properties

• Exact Mass: 155.0553868g/mol
• Monoisotopic Mass: 155.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 4-Fluoro-2-methylpyridine-5-boronic acid

4-Fluoro-2-methylpyridine-5-boronic acid: A Comprehensive Overview

The compound with CAS No 2225171-53-7, known as 4-fluoro-2-methylpyridine-5-boronic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at the 4-position, a methyl group at the 2-position, and a boronic acid group at the 5-position. The presence of these substituents makes it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 4-fluoro-2-methylpyridine-5-boronic acid as a key intermediate in the construction of complex molecular architectures. Its boronic acid functionality is particularly valuable in Suzuki-Miyaura coupling reactions, enabling the formation of biaryl bonds with high efficiency and selectivity. This has made it an indispensable component in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

The fluorine atom at the 4-position of the pyridine ring imparts unique electronic properties to the molecule, enhancing its reactivity and stability under various reaction conditions. This feature has been exploited in recent studies to develop novel catalytic systems for asymmetric synthesis. For instance, researchers have demonstrated that 4-fluoro-2-methylpyridine-5-boronic acid can serve as a chiral ligand in transition metal-catalyzed reactions, facilitating the enantioselective formation of complex organic molecules.

In addition to its role in organic synthesis, 4-fluoro-2-methylpyridine-5-boronic acid has found applications in materials science. Its ability to undergo controlled polymerization has led to the development of new classes of polymeric materials with tailored electronic and mechanical properties. These materials hold promise for use in advanced electronics, energy storage devices, and biomedical applications.

The methyl group at the 2-position of the pyridine ring further enhances the compound's versatility by providing additional sites for functionalization. This has been leveraged in recent studies to design multifunctional molecules with combined electronic and optical properties. For example, researchers have successfully synthesized fluorescent sensors based on 4-fluoro-2-methylpyridine-5-boronic acid, which exhibit high sensitivity towards specific analytes in complex biological matrices.

The synthesis of 4-fluoro-2-methylpyridine-5-boronic acid involves a series of carefully optimized steps to ensure high yields and purity. Recent breakthroughs in catalytic methods have enabled more efficient routes to this compound, reducing production costs and environmental impact. These improvements have made it more accessible for both academic research and industrial applications.

In conclusion, 4-fluoro-2-methylpyridine-5-boronic acid is a multifaceted compound that continues to drive innovation across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical synthesis, materials development, and drug discovery. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its position as a cornerstone of modern chemistry.